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Compound of Interest

Compound Name: 2'-Methoxyacetophenone

Cat. No.: B1218423

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-Methoxyacetophenone, also known as 2-acetylanisole, is a chemical compound frequently
utilized as a starting material or intermediate in the synthesis of various pharmaceutical
compounds and fragrances.[1][2] Its chemical formula is C9H1002 with a molecular weight of
150.17 g/mol .[3][4] The purity and concentration of 2'-Methoxyacetophenone in reaction
mixtures and final products are critical quality attributes that necessitate accurate and reliable
analytical methods for quantification. High-performance liquid chromatography (HPLC) and gas
chromatography (GC) are powerful analytical techniques widely employed for the separation,
identification, and quantification of such compounds. This application note provides a detailed
protocol for the use of 2'-Methoxyacetophenone as a reference standard for these
chromatographic analyses.

Physicochemical Properties of 2'-
Methoxyacetophenone

A comprehensive understanding of the physicochemical properties of a reference standard is
fundamental for method development and ensuring accurate analytical results.
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Property Value Reference
CAS Number 579-74-8 [3][4]
Molecular Formula C9H1002 [3114]
Molecular Weight 150.17 g/mol [31[4]
Appearance Colorless liquid [31[5]
Boiling Point 131 °C at 18 mmHg [3]

Density 1.09 g/mL at 25 °C [3]
Refractive Index n20/D 1.5393 [3]

Soluble in ethanol and
Solubility methanol; practically insoluble [4]

in water.

Experimental Protocols

The following protocols are provided as a starting point for the analysis of 2'-
Methoxyacetophenone using HPLC and GC. Method optimization and validation are essential
for specific sample matrices.

High-Performance Liquid Chromatography (HPLC)
Method

This method is adapted from established protocols for similar acetophenone derivatives and is
suitable for the quantification of 2'-Methoxyacetophenone in various samples.[6][7]

1. Instrumentation and Materials:

e HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode-Array
Detector (DAD).

e C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm patrticle size).

o 2'-Methoxyacetophenone reference standard (=99% purity).[3]
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Acetonitrile (HPLC grade).

Methanol (HPLC grade).

Water (HPLC grade or Milli-Q).

Formic acid or phosphoric acid (analytical grade).

2. Chromatographic Conditions:

Parameter Condition

Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile
0-5 min: 90% A, 10% B5-15 min: Linear gradient
to 40% A, 60% B15-20 min: Hold at 40% A, 60%

Gradient B20-22 min: Linear gradient to 90% A, 10%
B22-25 min: Hold at 90% A, 10% B for re-
equilibration

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 pyL

Detection Wavelength

245 nm (based on UV absorbance of similar

compounds)

. Preparation of Solutions:

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2'-Methoxyacetophenone

reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of dilutions from the stock solution with the

mobile phase to create calibration standards with concentrations ranging from 1 pg/mL to

100 pg/mL.

Sample Preparation: Dissolve the sample containing 2'-Methoxyacetophenone in

methanol. If necessary, sonicate to ensure complete dissolution. Dilute the sample with the
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mobile phase to a concentration within the calibration range. Filter the final solution through

a 0.45 um syringe filter before injection.

Gas Chromatography (GC) Method

GC is a suitable alternative for the analysis of volatile compounds like 2'-

Methoxyacetophenone.

1. Instrumentation and Materials:

e Gas chromatograph with a flame ionization detector (FID) or mass spectrometer (MS).

e A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 ym

film thickness).

o 2'-Methoxyacetophenone reference standard (=99% purity).[3]

e Methanol or another suitable solvent (GC grade).

e Helium or Nitrogen as carrier gas.

2. Chromatographic Conditions:

Parameter

Condition

Inlet Temperature

250°C

Injection Mode

Split (e.g., 20:1)

Injection Volume

1pL

Oven Program

Initial temperature: 80°C, hold for 2 minRamp:
10°C/min to 250°C, hold for 5 min

Carrier Gas

Helium at a constant flow of 1.0 mL/min

Detector Temperature

FID: 280°C

3. Preparation of Solutions:
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o Standard Stock Solution (1 mg/mL): Prepare as described for the HPLC method using a
suitable volatile solvent like methanol.

e Working Standard Solutions: Prepare a series of dilutions from the stock solution with the
same solvent to create calibration standards.

o Sample Preparation: Dissolve the sample in the chosen solvent and dilute to fall within the
linear range of the detector.

Method Validation Parameters

To ensure the reliability of the analytical data, the chromatographic method should be validated
according to ICH guidelines. Key validation parameters are summarized below, with typical
acceptance criteria based on methods for similar compounds.

Parameter Typical Acceptance Criteria

Linearity (R?) >0.999

Accuracy (% Recovery) 98.0 - 102.0%

Precision (% RSD) <2.0%

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantitation (LOQ) Signal-to-Noise ratio of 10:1
Visualizations

To aid in the understanding of the experimental process, the following diagrams illustrate the
workflow for using 2'-Methoxyacetophenone as a reference standard.
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Caption: Workflow for using 2'-Methoxyacetophenone as a reference standard.
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Caption: Logical relationship of inputs and outputs in the analytical process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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